Cas no 2138074-07-2 (4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid)

4-Fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid is a fluorinated benzoic acid derivative featuring a 2-methyl-1-oxopropan-2-yl substituent at the meta position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of bioactive molecules. The fluorine atom enhances metabolic stability and influences electronic properties, while the ketone-functionalized side chain offers reactivity for further derivatization. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry and material science. The compound is typically handled under standard laboratory conditions, with attention to compatibility in reactions involving carboxylic acids or ketones.
4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid structure
2138074-07-2 structure
Product Name:4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
CAS No:2138074-07-2
MF:C11H11FO3
MW:210.201647043228
CID:5902018
PubChem ID:165794213
Update Time:2025-05-19

4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
    • EN300-1141699
    • 2138074-07-2
    • Inchi: 1S/C11H11FO3/c1-11(2,6-13)8-5-7(10(14)15)3-4-9(8)12/h3-6H,1-2H3,(H,14,15)
    • InChI Key: VFCCXFBHRRMCLL-UHFFFAOYSA-N
    • SMILES: FC1=CC=C(C(=O)O)C=C1C(C=O)(C)C

Computed Properties

  • Exact Mass: 210.06922237g/mol
  • Monoisotopic Mass: 210.06922237g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 54.4Ų

4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1141699-0.05g
4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
2138074-07-2 95%
0.05g
$792.0 2023-10-26
Enamine
EN300-1141699-0.1g
4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
2138074-07-2 95%
0.1g
$829.0 2023-10-26
Enamine
EN300-1141699-0.25g
4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
2138074-07-2 95%
0.25g
$867.0 2023-10-26
Enamine
EN300-1141699-0.5g
4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
2138074-07-2 95%
0.5g
$905.0 2023-10-26
Enamine
EN300-1141699-1.0g
4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
2138074-07-2
1g
$943.0 2023-06-09
Enamine
EN300-1141699-2.5g
4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
2138074-07-2 95%
2.5g
$1848.0 2023-10-26
Enamine
EN300-1141699-5.0g
4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
2138074-07-2
5g
$2732.0 2023-06-09
Enamine
EN300-1141699-10.0g
4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
2138074-07-2
10g
$4052.0 2023-06-09
Enamine
EN300-1141699-1g
4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
2138074-07-2 95%
1g
$943.0 2023-10-26
Enamine
EN300-1141699-5g
4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid
2138074-07-2 95%
5g
$2732.0 2023-10-26

Additional information on 4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid

Introduction to 4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid (CAS No. 2138074-07-2)

4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138074-07-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluorine substituent at the fourth position of the benzene ring and an isobutylidene acetoacetate moiety at the third position. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid is highly intriguing from a chemical perspective. The fluorine atom, being highly electronegative, influences the electronic distribution of the molecule, thereby affecting its reactivity and binding affinity to biological targets. This feature is particularly relevant in medicinal chemistry, where fluorine substitution is often employed to enhance metabolic stability, improve bioavailability, and modulate pharmacological activity. The isobutylidene acetoacetate group introduces a ketyl-like structure, which can participate in various chemical transformations, including oxidation and reduction reactions, thereby providing flexibility in synthetic chemistry.

In recent years, there has been a surge in research focused on developing new analogs of benzoic acid derivatives for their potential applications in drug discovery. The compound 4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid has been explored as a precursor in the synthesis of more complex molecules with pharmacological relevance. For instance, its fluorinated aromatic core serves as an excellent platform for designing inhibitors targeting enzymes involved in inflammatory pathways. Such enzymes include cyclooxygenases (COX) and lipoxygenases (LOX), which are pivotal in mediating pain and inflammation responses.

One of the most compelling aspects of 4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid is its potential as a lead compound for anticancer agents. Preliminary studies have suggested that benzoic acid derivatives can exhibit cytotoxic effects against various cancer cell lines by interfering with critical cellular processes such as DNA replication and apoptosis. The fluorine substituent in this compound may enhance its ability to bind to specific protein targets within cancer cells, thereby increasing its therapeutic efficacy. Furthermore, the ketyl-like structure at the third position offers opportunities for further derivatization, allowing chemists to fine-tune its pharmacokinetic properties.

The synthesis of 4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the fluorine atom typically requires halogenation techniques under controlled conditions to ensure regioselectivity. Subsequent functionalization with the isobutylidene acetoacetate group involves condensation reactions followed by purification steps to isolate the desired product in high yield and purity. These synthetic strategies not only showcase the versatility of organic chemistry but also underscore the importance of optimizing reaction conditions to achieve pharmaceutical-grade compounds.

From a biological standpoint, 4-fluoro-3-(2-methyl-1-oxopropan-2-yl)benzoic acid has demonstrated promising interactions with biological systems. Its benzoic acid backbone is known to exhibit weak acidic properties, which can be exploited in drug delivery systems where pH-sensitive release mechanisms are desired. Additionally, the fluorine atom enhances lipophilicity, facilitating better cell membrane penetration—a crucial factor for many therapeutic agents. These properties make it an attractive candidate for further exploration in drug design.

The latest advancements in computational chemistry have further accelerated the discovery process for compounds like 4-fluoro-3-(2-methyl-1-oxypropanal)-benzoic acid (CAS No. 2138074–07–). Molecular docking studies have been conducted to predict its binding affinity to various enzymes and receptors implicated in human diseases. These virtual screening approaches have identified potential therapeutic targets where this compound could exert its effects. Moreover, quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, guiding experimentalists in optimizing synthetic routes.

In conclusion, 4-fluoro--(methyl--ketal)-benzoic acid represents a fascinating compound with significant potential in pharmaceutical research and development。 Its unique structural features offer multiple avenues for further exploration, including modifications aimed at enhancing its pharmacological activity or improving its pharmacokinetic profile。 As research continues to uncover new applications for benzoic acid derivatives, compounds like this one will undoubtedly play a crucial role in shaping future therapeutic strategies。

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.